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Compound of Interest

Compound Name: Dimethoxytin
CAS No.: 14794-99-1
Cat. No.: B085004

Get Quote

. J

Substance Identity & Physicochemical Profile[1][2]
[31[4][5][6][7][8]

Dimethoxytin is a reactive metal alkoxide primarily used as a catalyst in polymerization (e.qg.,
polylactide synthesis) and as a precursor in sol-gel processes for tin oxide thin films.[1] Its
handling requires rigorous exclusion of moisture.[2][3][4][5][6][7]

Chemical Data Table
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Parameter

Specification

Chemical Name

Tin(ll) Methoxide

Dimethoxytin; Stannous Methoxide; Tin

Synonyms
ynony Dimethoxide

CAS Number 14794-99-1

Molecular Formula

Molecular Weight 180.76 g/mol

Appearance White to off-white powder
Characteristic alcohol odor (due to slight

Odor ]
hydrolysis)

. Reacts violently with water; Soluble in dry

Solubility ) ]
toluene/THF (often oligomeric)

Melting Point >240°C (Decomposes)

Hazard Identification (GHS Classification)

This compound poses dual hazards: the toxicity of the tin metal center and the
flammability/toxicity of the methanol released upon hydrolysis.

Core Hazards[1]

» Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage due to
the formation of alkaline methoxide species and hydrolysis.

e Serious Eye Damage (Category 1): Irreversible damage upon contact.[1]
» Specific Target Organ Toxicity (Single Exposure): Respiratory tract irritation.[1][6]

o Flammable Solid (Category 2): May ignite if exposed to open flame, especially if hydrolysis
generates methanol vapor.[1]

Signal Word: DANGER[10][16]
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Hazard Statements (H-Codes)

o H314: Causes severe skin burns and eye damage.[2][6][8]
o H318: Causes serious eye damage.[6][8]
e H335: May cause respiratory irritation.[6]

o EUHO014: Reacts violently with water.

Mechanism of Reactivity & Degradation[1]

Understanding the degradation pathway is essential for safety. Dimethoxytin is
thermodynamically unstable in the presence of moisture. It undergoes rapid hydrolysis,
releasing Methanol, a toxic and flammable solvent.[1]

Hydrolysis Pathway Diagram

The following diagram illustrates the cascade from the pure alkoxide to the inert oxide,
highlighting the release of hazardous byproducts.
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Figure 1: Step-wise hydrolysis mechanism of Dimethoxytin upon exposure to atmospheric
moisture.[1]
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Advanced Handling Protocols
The "Inert-First" Principle

Because of the hydrolysis pathway shown above, standard fume hood handling is insufficient
for maintaining reagent integrity.[1]

Required Engineering Controls:
e Glovebox: Atmosphere < 0.5 ppm

and

e Schlenk Line: If a glovebox is unavailable, use double-manifold vacuum/inert gas lines.

Protocol: Safe Transfer from Storage to Reaction

This protocol ensures the material never contacts ambient air.
e Preparation:
o Dry all glassware (flasks, condensers) in an oven at >120°C for 4 hours.
o Cycle glassware 3x (Vacuum/Argon) on the Schlenk line while hot.[1]
e Weighing:
o Move the Dimethoxytin container into the glovebox via the antechamber.
o Weigh the required amount into a pre-dried Schlenk flask or a vial with a septum cap.
e Solvent Addition:

o Do not use "reagent grade" solvents. Use anhydrous solvents (dried over molecular sieves
or via a solvent purification system).[1]

o Add solvent via cannula transfer or gas-tight syringe through the septum.[1]
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Workflow Visualization
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Figure 2: Inert handling workflow to prevent catalyst deactivation and hazard generation.

Emergency & First Aid Procedures

Self-Validating Safety Check: Before working, ensure a Class D fire extinguisher (or dry sand)
and a calcium gluconate gel (if HF is involved in other steps, though not strictly for Tin) are
nearby.[1] For Tin alkoxides, Dry Sand is the primary spill control agent.

Exposure Response
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Route

Immediate Action

Rationale

Eye Contact

Rinse with water for 15+

minutes, lifting lids.[1]

Hydrolysis creates basic Sn-
OH species; immediate dilution
is critical to prevent corneal

opacity.[1]

Skin Contact

Brush off dry powder before

rinsing. Wash with soap/water.

[][5]

Adding water to powder on
skin generates heat and

methanol directly on the tissue.

Move to fresh air.[9][2][8][10]

Dust inhalation causes

"Stannosis" (benign

Inhalation Administer oxygen if breathing pneumoconiosis) or acute
labors. irritation from hydrolysis
products.[1]
] - Corrosive nature may damage
) Do NOT induce vomiting. .
Ingestion the esophagus; vomiting re-

Rinse mouth.

exposes the tract.

Spill Cleanup (Lab Scale)

o Evacuate the immediate area.

o PPE: Wear nitrile gloves (double layer), lab coat, and safety goggles.

e Containment: Do not use water. Cover the spill with dry sand, vermiculite, or lime.

e Disposal: Scoop into a dry waste container. Quench carefully by adding isopropanol slowly in

a fume hood, then water, before final disposal.

Toxicology & Regulatory Reference

Toxicity Profile

« Tin Toxicity: Inorganic tin (Sn2+) is generally less toxic than organotins (like tributyltin), but

alkoxides are corrosive.[1]
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e Methanol Component: The primary systemic risk after hydrolysis is methanol poisoning
(metabolic acidosis, visual disturbances) if large quantities are inhaled/ingested.[1]

Regulatory Status

e TSCA (USA): Listed (often under general Tin compounds).[1]

» EINECS (EU): 238-881-0 (Check specific inventory for Tin(ll) Methoxide).[1]
References

o Gelest, Inc. (2008).[1][9] Tin(Il) Methoxide Safety Data Sheet (SNT7950). Retrieved from

e PubChem. (n.d.).[1][11] Compound Summary: Tin(ll) Compounds. National Library of
Medicine. Retrieved from [Link]

e Occupational Safety and Health Administration (OSHA). (n.d.).[1] Occupational Chemical
Database: Tin, organic compounds. Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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